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Abstract: The reaction between rubidium metal and water is a quintessential example of the
vigorous reactivity of alkali metals. This guide provides a comprehensive technical overview of
this highly exothermic single displacement reaction, which yields rubidium hydroxide (RbOH)
and hydrogen gas (Hz2). It consolidates quantitative data on the physical, chemical, and
thermodynamic properties of the reactants and products. Furthermore, this document outlines
detailed experimental protocols for both qualitative demonstration and the principles of
guantitative calorimetric analysis, while placing a strong emphasis on the critical safety
protocols required for handling metallic rubidium.

Chemical and Physical Principles

The reaction is characterized by its extreme speed and significant energy release. As a Group
1 element, rubidium has a single valence electron which it readily donates, making it the
second most electropositive and reactive stable alkali metal.[1][2][3]

Reaction Equation and Stoichiometry

When solid rubidium (Rb) is introduced to liquid water (H20), it rapidly displaces hydrogen to
form an aqueous solution of rubidium hydroxide and hydrogen gas. The balanced chemical
equation for this reaction is:

2Rb(s) + 2H20(l) - 2RbOH(aq) + Hz2(g)[4][5]
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This reaction is exceptionally fast and violent; if conducted in a glass vessel, the container is
likely to shatter due to the rapid energy release.[6][7]

Thermodynamics

The reaction is highly exothermic, releasing a significant amount of heat, which is often
sufficient to ignite the hydrogen gas produced.[1][2][3] The standard enthalpy of reaction
(AH°rxn) can be estimated using Hess's Law, by summing the enthalpy changes for the
conceptual steps involved in converting the solid metal to an aqueous ion.

The overall process for the metal can be broken down as follows:
o Atomization: Converting solid rubidium to gaseous atoms (endothermic).

 lonization: Removing an electron from gaseous rubidium atoms to form gaseous ions
(endothermic).

o Hydration: Dissolving the gaseous ions in water (exothermic).

The corresponding enthalpy changes for the complete reaction, including the transformation of
water, are detailed in Table 2.

Kinetics

While specific rate constants are not readily available due to the reaction's explosive speed, the
reactivity of alkali metals with water demonstrably increases down the group (Li < Na < K <Rb
< Cs).[6][8] This trend is primarily attributed to the decrease in the energy required to initiate
the reaction, specifically the atomization energy and the first ionization energy, as one moves
down the periodic table.[1][9] A lower ionization energy means it is easier for the metal to lose
its valence electron and form a positive ion.[5][10]

Data Presentation

The quantitative data for the reactants, products, and the reaction itself are summarized in the
following tables.

Table 1: Properties of Reactants and Products
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- Rubidium
Property Rubidium (Rb) Water (H20) .
Hydroxide (RbOH)
Molar Mass 85.47 g/mol [1] 18.02 g/mol 102.48 g/mol [11]
) ) Grayish-white
Silvery-white soft o ) )
Appearance . Colorless liquid deliquescent solid[10]
solid[1]
[11]
Density 1.53 g/cm3[3] 0.998 g/cm? (at 20°C) 3.203 g/cm3[11]
] ] 382 °C (decomposes)
Melting Point 39.3 °C[1] 0°C ]
Boiling Point 688 °C[1] 100 °C 1,390 °C[4]

| Solubility in Water | Reacts violently | N/A | 173 g/100 mL (at 30°C)[4] |

Table 2: Thermodynamic Data for the Reaction of Rubidium with Water Reaction: 2Rb(s) +

2H20(l) -~ 2RbOH(aq) + Hz(g)

Thermodynamic Parameter

Atomization Enthalpy (Rb)

Value

+86 kJ/mol[1]

Notes

Energy required to form
gaseous atoms from solid
metal.

First lonization Energy (Rb)

+402 kJ/mol[1]

Energy required to remove the

valence electron.

Hydration Enthalpy (Rb*)

-297 kJ/mol

Energy released when
gaseous ions are dissolved in

water.

Enthalpy Change for Water

-382 kJ/mol[12][13]

Enthalpy change for H20 -
OH~(aq) + ¥2H2(qg).

Std. Enthalpy of Reaction
(AHOI‘X n)

-195 kJ/mol of Rb

Calculated per mole of
Rubidium: (86 + 402 - 297 -
382) /2 =-195.5 kJ/mol.

© 2025 BenchChem. All rights reserved.

3/10

Tech Support


https://chem.libretexts.org/Courses/Westminster_College/CHE_180_-_Inorganic_Chemistry/13%3A_Chapter_13_-_s-Block_Elements/13.2%3A_Reactivity_of_Group_1_Metals/Reactions_of_Group_1_Elements_with_Water
https://shout.education/ChemKey/inorganic/group1/reacth2o.html
https://chem.libretexts.org/Courses/Westminster_College/CHE_180_-_Inorganic_Chemistry/13%3A_Chapter_13_-_s-Block_Elements/13.2%3A_Reactivity_of_Group_1_Metals/Reactions_of_Group_1_Elements_with_Water
https://www.chemguide.co.uk/inorganic/group1/reacth2o.html
https://shout.education/ChemKey/inorganic/group1/reacth2o.html
https://m.youtube.com/watch?v=iP6CRZdDu6o
https://shout.education/ChemKey/inorganic/group1/reacth2o.html
https://chem.libretexts.org/Courses/Westminster_College/CHE_180_-_Inorganic_Chemistry/13%3A_Chapter_13_-_s-Block_Elements/13.2%3A_Reactivity_of_Group_1_Metals/Reactions_of_Group_1_Elements_with_Water
https://en.wikipedia.org/wiki/Rubidium_hydroxide
https://chem.libretexts.org/Courses/Westminster_College/CHE_180_-_Inorganic_Chemistry/13%3A_Chapter_13_-_s-Block_Elements/13.2%3A_Reactivity_of_Group_1_Metals/Reactions_of_Group_1_Elements_with_Water
https://en.wikipedia.org/wiki/Rubidium_hydroxide
https://en.wikipedia.org/wiki/Rubidium_hydroxide
https://chem.libretexts.org/Courses/Westminster_College/CHE_180_-_Inorganic_Chemistry/13%3A_Chapter_13_-_s-Block_Elements/13.2%3A_Reactivity_of_Group_1_Metals/Reactions_of_Group_1_Elements_with_Water
https://chem.libretexts.org/Courses/Westminster_College/CHE_180_-_Inorganic_Chemistry/13%3A_Chapter_13_-_s-Block_Elements/13.2%3A_Reactivity_of_Group_1_Metals/Reactions_of_Group_1_Elements_with_Water
https://www.chemeurope.com/en/encyclopedia/Rubidium_hydroxide.html
https://chem.washington.edu/lecture-demos/activity-series-alkali-metals-water
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

| Std. Enthalpy of Formation (RbOH(s))| -413.8 kJ/mol[4][6][14] | For solid rubidium

hydroxide. |

Table 3: Comparative Reactivity Trends for Group 1 Metals

Element Atomization First lonization Sum of Energy
Energy (kdimol)[1] ~ Energy (kdimol)[1]  Inputs (kd/mol)[1]

Li +161 +519 +680

Na +109 +494 1603

K +90 +418 +508

Rb +86 +402 +488

| Cs | +79 | +376 | +455 |

Visualizations

The following diagrams illustrate the reaction pathway, a typical experimental workflow, and a

critical safety protocol.

Conceptual Thermodynamic Steps (Hess's Law)

Atomization 2% IEs lonization +2* (AH_hyd + AH_water)

Initial State +2* AH_atom | 2Rb(@) + 2H20()) 2Rb*(g) + 2e~ + 2H20(])

Hydration & Water Reaction Final State

| = —— T sH=+172KJ AH = +804 KJ
2Rb(s) + 2H20(1)

Overall Reaction

2Rb*(aq) + 20H"(aq) + Hz(g) =
AH = -1367 kJ Imms  2RbOH(aq) + H(g)
AH = -391 kJ/mol (overall)

Click to download full resolution via product page

Caption: Thermodynamic pathway for the reaction based on Hess's Law.
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Preparation:
- Don PPE (Goggles, Gloves, Lab Coat)
- Work in Fume Hood
- Prepare Fire Extinguisher (Class D)
- Fill Beaker with Deionized Water

!

Handling Rubidium:
- Handle under inert gas (Argon)
- Cut a small piece (<50 mg)
- Dry mineral oil with filter paper

i

Initiate Reaction:
- Use long tongs to add Rb to water
- Observe from a safe distance behind a blast shield

Observation:
- Vigorous effervescence (Hz gas)
- Potential ignition of Hz (flame)
- Formation of colorless RbOH solution

Click to download full resolution via product page

Caption: Workflow for a qualitative demonstration of the reaction.
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Handling Rubidium Metal?

Appropriate PPE worn?
(Gloves, Goggles, FR Lab Coat)

Environment Safe?
(Inert atmosphere, dry tools)

Is there a spill or fire?

Task Complete

Click to download full resolution via product page

Caption: Safety protocol flowchart for handling rubidium metal.
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Experimental Protocols

Extreme caution must be exercised. These protocols are intended for trained professionals in a
controlled laboratory setting with appropriate safety infrastructure.

Protocol for Qualitative Demonstration

This protocol demonstrates the reactivity of rubidium with water.
Objective: To observe the qualitative characteristics of the reaction.

Materials:

Small piece of rubidium metal (<50 mg) stored under mineral oil.
o Large crystallizing dish or beaker (= 2 L).

» Deionized water.

 Blast shield.

e Fume hood.

e Long-handled tongs or forceps.

o Class D (dry powder) fire extinguisher.

o Personal Protective Equipment (PPE): Safety goggles, face shield, flame-retardant lab coat,
chemical-resistant gloves.

Procedure:

o Preparation: Place the crystallizing dish inside a fume hood and fill it approximately halfway
with deionized water. Place a blast shield in front of the fume hood sash.

o Safety Check: Ensure all required PPE is worn and the Class D fire extinguisher is
accessible. Confirm that all surfaces and tools are completely dry.[14]
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e Handling Rubidium: In an inert atmosphere (glove box), use forceps to retrieve a small piece
of rubidium. If coated in oil, blot it dry with filter paper.

e Initiating the Reaction: Using long-handled tongs, gently drop the piece of rubidium into the
center of the water from a low height. Immediately step back.

e Observation: Observe the reaction from behind the blast shield. Note the rapid production of
gas, the movement of the metal (rubidium is denser than water and will sink), and any
ignition of the hydrogen gas.[1][8]

o Conclusion of Reaction: Wait for the reaction to cease completely. The resulting clear
solution is aqueous rubidium hydroxide.

o Disposal: Neutralize the resulting basic solution with a weak acid before disposing of it
according to institutional guidelines.

Principles of Calorimetric Measurement

Direct calorimetric measurement of this reaction is exceptionally hazardous and requires a
specialized, custom-built, sealed, and explosion-proof (bomb) calorimeter. The following
outlines the theoretical principles.

Objective: To determine the enthalpy of reaction (AHrxn) for Rb and H20.
Methodology Principle:

o Asealed, robust reaction vessel ("bomb") is placed within a larger, insulated container of a
precisely known mass of water (the calorimeter).

e A known, small mass of rubidium is held in a compartment within the bomb, separate from a
known mass of deionized, de-gassed water.

e The initial temperature of the water in the calorimeter (T _initial) is recorded with a high-
precision thermometer.

e The reaction is initiated remotely (e.g., by breaking the barrier between the rubidium and
water).
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e The exothermic reaction releases heat, which is transferred first to the bomb and then to the
surrounding water in the calorimeter, causing its temperature to rise.

e The temperature of the calorimeter water is recorded until a maximum, stable temperature
(T_final) is reached.

e The total heat absorbed by the calorimeter and its water content (q_cal) is calculated using
the formula: g_cal = (m_water * C_water + C_cal) * AT Where:

o AT =T final - T_initial

o

m_water = mass of water in the calorimeter

[¢]

C_water = specific heat capacity of water (4.184 J/g°C)

[e]

C_cal = the heat capacity of the calorimeter itself (determined in a separate calibration
experiment).

e Assuming all heat from the reaction is absorbed by the calorimeter (g_rxn = -q_cal), the
enthalpy of reaction per mole of rubidium can be calculated: AHrxn = q_rxn / n_Rb Where
n_Rb is the number of moles of rubidium used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Reaction of
Rubidium Metal with Water]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073440#reaction-of-rubidium-metal-with-water-to-
form-rubidium-hydroxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.webelements.com/rubidium/chemistry.html
https://www.quora.com/How-can-you-determine-the-reaction-between-rubidium-and-water
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/Chemistry_410%3A_Chemistry_for_Health_Sciences_Laboratory_Manual/05%3A_Calorimetry_Thermochemistry/5.01%3A_New_Page
https://www.chemguide.co.uk/inorganic/group1/reacth2o.html
https://shout.education/ChemKey/inorganic/group1/reacth2o.html
https://www.chemeurope.com/en/encyclopedia/Rubidium_hydroxide.html
https://chem.washington.edu/lecture-demos/activity-series-alkali-metals-water
https://chem.washington.edu/lecture-demos/activity-series-alkali-metals-water
https://www.bu.edu/quantum/courses/ch131-summer-1-2018/lab/exp06-Calorimetry.pdf
https://www.benchchem.com/product/b073440#reaction-of-rubidium-metal-with-water-to-form-rubidium-hydroxide
https://www.benchchem.com/product/b073440#reaction-of-rubidium-metal-with-water-to-form-rubidium-hydroxide
https://www.benchchem.com/product/b073440#reaction-of-rubidium-metal-with-water-to-form-rubidium-hydroxide
https://www.benchchem.com/product/b073440#reaction-of-rubidium-metal-with-water-to-form-rubidium-hydroxide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b073440?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

